Cas no 2229378-15-6 (3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2229378-15-6
• MF: C₁₃H₁₇F₂NO
• MW: 241.276990652084
• CID: 5943606
• PubChem ID: 165647077
• Update Time: 2025-10-31

3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• EN300-1772239
• 2229378-15-6
• [3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C13H17F2NO/c1-13(2)8(6-16)12(13)11-9(14)4-7(17-3)5-10(11)15/h4-5,8,12H,6,16H2,1-3H3
• InChI Key： APUQTEVAZRJTAC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C1C(CN)C1(C)C)F)OC

Computed Properties

• Exact Mass: 241.12782049g/mol
• Monoisotopic Mass: 241.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine

Introduction to 3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2229378-15-6)

3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine, identified by its CAS number 2229378-15-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a dimethylcyclopropyl side chain attached to an amine functional group, further substituted with a 2,6-difluoro-4-methoxyphenyl aromatic ring system. The presence of both fluorine and methoxy substituents on the aromatic ring introduces specific electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery and development.

The structural design of 3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine reflects a deliberate approach to molecular optimization, leveraging the inherent advantages of fluorinated aromatic compounds. Fluorine atoms are well-known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In particular, the 2,6-difluoro substitution pattern enhances lipophilicity while maintaining good solubility, which is critical for oral bioavailability. The 4-methoxy group further contributes to the molecule's electronic properties, influencing its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of such compounds with greater accuracy. The dimethylcyclopropyl moiety in 3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine introduces rigidity to the molecular structure, which can be advantageous in binding to protein targets with specific spatial requirements. This feature has been particularly explored in the context of enzyme inhibition and receptor interaction studies.

In the realm of medicinal chemistry, the synthesis of this compound exemplifies the growing trend toward designing molecules with multiple functional groups that can simultaneously engage different sites on a biological target. The combination of an amine group and a fluorinated aromatic ring provides multiple opportunities for hydrogen bonding and hydrophobic interactions, enhancing the compound's potential as an active pharmaceutical ingredient (API). Furthermore, the dimethylcyclopropyl group can serve as a steric anchor, improving binding specificity by filling complementary pockets in the target protein.

Current research in this area focuses on exploring the pharmacological potential of 3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine in several therapeutic domains. One particularly promising avenue is its investigation as a precursor or analog in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. The structural features of this compound make it a suitable candidate for modulating kinase activity through selective binding to their active sites.

Another area of interest is the potential application of 3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine in central nervous system (CNS) drug discovery. The presence of both fluorine and methoxy groups can influence blood-brain barrier penetration, making it an attractive candidate for treating neurological disorders. Preliminary computational studies suggest that this compound may interact with receptors or transporters involved in neurotransmitter regulation, offering a novel approach to addressing conditions such as depression or neurodegenerative diseases.

The synthetic pathways for preparing 3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine have also been optimized to ensure high yield and purity. Modern synthetic techniques often involve transition metal-catalyzed reactions and asymmetric synthesis methods to achieve enantiopure forms of chiral molecules. These advancements not only streamline the production process but also enhance the pharmacological profile of the final product by minimizing racemic impurities.

From a regulatory perspective, compounds like 3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. This includes comprehensive toxicology studies and pharmacokinetic evaluations to assess how the body processes and eliminates the compound. The unique structural features of this molecule may influence its metabolic pathways differently from conventional drug candidates, necessitating thorough investigation.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising compounds like 3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine. Predictive models can analyze vast datasets to identify potential interactions between this compound and biological targets based on its structural features. Such computational tools have significantly reduced the time required for hit identification and lead optimization in pharmaceutical research.

In conclusion,3-(2,6-difluoro-4-methoxyphenyl)-2,